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Compound of Interest

Compound Name: Amycolatopsin A

Cat. No.: B10823639 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Amycolatopsin A is a glycosylated polyketide macrolide that has demonstrated notable

antimycobacterial and cytotoxic activities.[1][2] Isolated from the Australian soil actinomycete,

Amycolatopsis sp. MST-108494, this natural product belongs to a rare class of secondary

metabolites closely related to the ammocidins and apoptolidins.[1] Its selective inhibition of

Mycobacterium tuberculosis highlights its potential as a lead compound in the development of

novel therapeutics for tuberculosis. This document provides a comprehensive overview of the

chemical structure, physicochemical properties, and biological activities of Amycolatopsin A,

along with detailed experimental protocols derived from the primary literature.

Chemical Structure and Properties
The chemical structure of Amycolatopsin A was elucidated through detailed spectroscopic

analysis. It is a glycosylated macrolactone characterized by a complex polyketide backbone.[1]

Physicochemical Properties of Amycolatopsin A
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Property Value Reference

Molecular Formula C₅₀H₇₉NO₁₈ [1]

Molecular Weight 985.53 g/mol [1]

Appearance White Solid [1]

Optical Rotation [α]D²⁰ +35 (c 0.1, MeOH) [3]

CAS Number 2209112-96-7 [1]

Biological Activity
Amycolatopsin A has been shown to exhibit potent and selective biological activity,

particularly against mycobacteria and certain cancer cell lines.

Antimycobacterial Activity
Amycolatopsin A demonstrates significant inhibitory activity against Mycobacterium

tuberculosis H37Rv and Mycobacterium bovis (BCG).[1][2] The hydroxylation at the 6-methyl

position is believed to be crucial for its antimycobacterial properties.[1]

Organism Assay IC₅₀ (µM) Reference

Mycobacterium

tuberculosis H37Rv

Microplate Alamar

Blue Assay
4.4 [2]

Mycobacterium bovis

(BCG)

Microplate Alamar

Blue Assay
0.4 [2]

Cytotoxic Activity
In addition to its antimycobacterial effects, Amycolatopsin A has displayed significant

cytotoxicity against human cancer cell lines.[2]
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Cell Line Cancer Type IC₅₀ (µM) Reference

NCI-H460 Human Lung Cancer 1.2 [2]

SW620
Human Colon

Carcinoma
0.08 [2]

Experimental Protocols
The following sections detail the methodologies for the fermentation of Amycolatopsis sp. MST-

108494, the extraction and purification of Amycolatopsin A, and the biological assays used to

determine its activity.

Fermentation of Amycolatopsis sp. MST-108494
The production of Amycolatopsin A is achieved through fermentation of the soil isolate

Amycolatopsis sp. MST-108494.

Fermentation Workflow

Amycolatopsis sp. MST-108494

Seed Culture Preparation
(Appropriate broth, 28°C, 7 days)

Production Culture Inoculation
(Optimized media, 28°C, 14 days)

Harvest of Fermentation Broth
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Figure 1. Fermentation workflow for Amycolatopsin A production.

Extraction and Purification of Amycolatopsin A
A multi-step process is employed to extract and purify Amycolatopsin A from the fermentation

broth.
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Extraction and Purification Workflow

Fermentation Broth

Solvent Extraction
(e.g., Ethyl Acetate)

Crude Extract

Initial Chromatographic Separation
(e.g., Silica Gel)

Active Fractions

Further Chromatographic Purification
(e.g., HPLC)

Pure Amycolatopsin A
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Hypothesized Mechanism of Action

Amycolatopsin A

Mycobacterial Cell
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Cancer Cell
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Apoptosis Induction Inhibition of Growth
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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at: [https://www.benchchem.com/product/b10823639#amycolatopsin-a-chemical-structure-
and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b10823639#amycolatopsin-a-chemical-structure-and-properties
https://www.benchchem.com/product/b10823639#amycolatopsin-a-chemical-structure-and-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b10823639?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b10823639?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

